Cas no 1221184-53-7 (1,2-di(3-thienyl)benzene)

• Product Name: 1,2-di(3-thienyl)benzene
• CAS No: 1221184-53-7
• MF: C₁₄H₁₀S₂
• MW: 242.359200954437
• CID: 4728893
• PubChem ID: 69251917
• Update Time: 2025-10-29

1,2-di(3-thienyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-di(3-thienyl)benzene
• 1,2-DI(3-THIENYL)BENZENE(1221184-53-7)
• Thiophene, 3,3'-(1,2-phenylene)bis-
• 1,2-di(thiophen-3-yl)benzene
• 1221184-53-7
• ZB1727
• 3-[2-(thiophen-3-yl)phenyl]thiophene
• SCHEMBL4946960

• Inchi： 1S/C14H10S2/c1-2-4-14(12-6-8-16-10-12)13(3-1)11-5-7-15-9-11/h1-10H
• InChI Key： ZOYNWUCLHBJRRO-UHFFFAOYSA-N
• SMILES： C1(C2C=CSC=2)=CC=CC=C1C1C=CSC=1

Computed Properties

• Exact Mass: 242.02239267g/mol
• Monoisotopic Mass: 242.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 56.5Ų

Additional information on 1,2-di(3-thienyl)benzene

1,2-di(3-thienyl)benzene (CAS No. 1221184-53-7): A Comprehensive Overview

1,2-di(3-thienyl)benzene (CAS No. 1221184-53-7) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including materials science, organic synthesis, and medicinal chemistry. This compound is characterized by its distinctive molecular structure, which consists of a benzene ring substituted with two thienyl groups at the 1 and 2 positions. The thienyl groups, also known as 2-thiophenyl groups, are five-membered heterocyclic rings containing one sulfur atom.

The chemical formula of 1,2-di(3-thienyl)benzene is C₁₆H₁₀S₂, and it has a molecular weight of approximately 266.37 g/mol. The compound is typically a solid at room temperature and exhibits notable thermal stability. Its unique electronic properties and aromaticity make it an attractive candidate for the development of advanced materials and functional organic molecules.

In the realm of materials science, 1,2-di(3-thienyl)benzene has been explored for its potential use in the synthesis of conjugated polymers and small molecules for organic electronics. Conjugated polymers derived from this compound have shown promise in applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs). The presence of thienyl groups enhances the π-conjugation and charge transport properties of these materials, leading to improved device performance.

Recent studies have also highlighted the role of 1,2-di(3-thienyl)benzene in the development of novel organic semiconductors. For instance, a research group at the University of California, Berkeley, reported the synthesis of a series of conjugated polymers based on 1,2-di(3-thienyl)benzene. These polymers exhibited high hole mobilities and excellent stability under ambient conditions, making them suitable for use in high-performance organic electronic devices.

In the field of medicinal chemistry, 1,2-di(3-thienyl)benzene has been investigated for its potential biological activities. Thienyl-substituted compounds are known to exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. A study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of several derivatives of 1,2-di(3-thienyl)benzene. The results indicated that some derivatives showed potent cytotoxic activity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

The synthetic accessibility of 1,2-di(3-thienyl)benzene has also contributed to its growing importance in organic synthesis. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One notable method involves the coupling reaction between 3-bromothiophene and dibromobenzene using palladium-catalyzed cross-coupling reactions. This approach allows for the facile preparation of a wide range of substituted derivatives with varying functional groups, expanding the scope of potential applications.

In addition to its synthetic utility, 1,2-di(3-thienyl)benzene has been studied for its environmental impact and safety profile. Research conducted by environmental scientists has shown that this compound is relatively stable under typical environmental conditions and does not pose significant ecological risks when used responsibly. However, proper handling and disposal practices are still recommended to ensure environmental safety.

The future prospects for 1,2-di(3-thienyl)benzene are promising across multiple disciplines. In materials science, ongoing research aims to optimize the properties of conjugated polymers derived from this compound to achieve higher performance in electronic devices. In medicinal chemistry, efforts are focused on identifying more potent and selective derivatives with improved pharmacological profiles. These advancements are expected to drive further innovation and expand the applications of this versatile compound.

In conclusion, 1,2-di(3-thienyl)benzene (CAS No. 1221184-53-7) is a multifaceted organic compound with significant potential in various fields. Its unique molecular structure and favorable properties make it an attractive candidate for advanced materials development and medicinal applications. As research continues to uncover new possibilities, the importance of this compound is likely to grow even further.